![molecular formula C18H22O3 B2595920 8-hexyl-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one CAS No. 131526-94-8](/img/structure/B2595920.png)
8-hexyl-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
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Overview
Description
8-Hexyl-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a synthetic compound. It has a molecular formula of C18H22O3 . The compound belongs to the group of cannabinoids.
Molecular Structure Analysis
The molecular structure of this compound consists of 18 carbon atoms, 22 hydrogen atoms, and 3 oxygen atoms . The average mass is 286.366 Da and the monoisotopic mass is 286.156891 Da .Physical and Chemical Properties Analysis
The compound has a molecular formula of C18H22O3 . The average mass is 286.366 Da and the monoisotopic mass is 286.156891 Da .Scientific Research Applications
Synthesis and Characterization
Research has focused on the synthesis and characterization of coumarin derivatives, including compounds with similar structures to the one of interest. These studies have provided insights into the methods for synthesizing these compounds and their potential applications in various fields.
- The synthesis of chromene derivatives, including the reaction of salicylaldehyde and 2-cyclopenten-1-one, has been explored for creating compounds with potential biological activities (Huo et al., 2005).
- Efforts to synthesize bicoumarin thiophosphate derivatives as steroid sulfatase inhibitors reveal the potential of these compounds in targeting specific enzymes related to diseases (Demkowicz et al., 2015).
Biological Activity
Research into the biological activity of compounds structurally similar to "8-hexyl-7-hydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one" has highlighted their potential in medicine and pharmacology.
- Certain chromene compounds have shown cytotoxicity against cancer cell lines, suggesting their potential as anticancer agents. For instance, a new compound isolated from Chinese eaglewood showed cytotoxicity against a human gastric cancer cell line (Liu et al., 2008).
- Novel series of chromene derivatives have been synthesized and evaluated for their in vitro antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (Ghashang et al., 2015).
Applications in Medicinal Chemistry
The research on compounds similar to "this compound" extends into their applications in medicinal chemistry, particularly in the synthesis of therapeutic agents.
- Synthesis of flavone and flavanone scaffolds has been explored for their anti-inflammatory properties, indicating the role of chromene derivatives in developing anti-inflammatory agents (Kiruthiga et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
8-hexyl-7-hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O3/c1-2-3-4-5-7-12-10-15-13-8-6-9-14(13)18(20)21-17(15)11-16(12)19/h10-11,19H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKRTWMSWQQWSPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC2=C(C=C1O)OC(=O)C3=C2CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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